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Introduction

Iridium(l1l) complexes have emerged as powerful tools in biomedical imaging due to their
unique photophysical properties, including high quantum yields, long phosphorescence
lifetimes, and large Stokes shifts. Among these, Bis(2-methyldibenzo[f,h]quinoxaline)
(acetylacetonate)iridium(lll), commonly known as Ir(MDQ)2(acac), is a prominent orange-red
phosphorescent emitter.[1][2] While extensively utilized in organic light-emitting diodes
(OLEDSs), its application in biomedical imaging is a growing field of interest.[1][3][4] This
document provides detailed application notes and protocols for the use of Ir(MDQ)2(acac) in
biomedical imaging, with a focus on two-photon microscopy and intracellular oxygen sensing.

Due to its hydrophobic nature, for biological applications Ir(MDQ)2(acac) is typically
encapsulated within nanoparticles to ensure its solubility and facilitate cellular uptake. This
approach has been successfully employed for in vivo tracking of neural stem cells, highlighting
the compound's potential in regenerative medicine and cell-based therapies.[5][6][7]

Photophysical Properties of Ir(MDQ)2(acac)

The remarkable photophysical characteristics of Ir(MDQ)2(acac) make it an excellent
candidate for various imaging modalities. A summary of its key properties is presented in the
table below.
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Property Value Solvent/Conditions  Reference
Absorption Maximum Dichloromethane

~370 nm [2]
(Amax) (DCM)
Emission Maximum ]

600-614 nm Various [8]
(Aem)
~608 nm Tetrahydrofuran (THF)  [2]
Phosphorescence Orange-Red Emission [8]
HOMO Level 5.4 eV [2]
LUMO Level 2.8 eV - [2]

Key Applications in Biomedical Imaging
Two-Photon Microscopy for Cell Tracking

Two-photon microscopy (TPM) is a powerful imaging technique that allows for deep tissue
imaging with reduced phototoxicity and background fluorescence. Ir(MDQ)2(acac), when
encapsulated in biocompatible nanoparticles, can serve as a stable and bright probe for long-
term cell tracking.[5][6][7]

Experimental Workflow for Two-Photon Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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